Sodium-coupled monocarboxylate transporter 2 (343-356)
Description
Sodium-coupled monocarboxylate transporter 2
Scientific Research Applications
Renal Energy Metabolism
The expression of sodium-dependent monocarboxylate transporter (SMCT) and proton-coupled monocarboxylate transporters (MCT) in the mouse kidney plays a significant role in understanding renal energy metabolism. SMCT1 and SMCT2, along with MCT2 and MCT8, are notably expressed in different segments of the kidney, suggesting their involvement in the uptake and transport of lactate and ketone bodies, key components of renal energy metabolism (Yanase et al., 2008).
Vitamin Transport
SMCT2 is involved in the transport of the B-complex vitamin nicotinic acid (nicotinate), functioning as a Na+-coupled transporter. This plays a crucial role in the uptake of water-soluble vitamins, essential for various bodily functions (Gopal et al., 2005).
Molecular Interactions and Urate Transport
SMCT2 interacts with other proteins like PDZ domain protein PDZK1, impacting the transport function of URAT1, a transporter involved in urate exchange. This interaction is significant for understanding urate transport in the kidney (Srivastava et al., 2008).
Cellular Homeostasis
SMCT2 is a part of the SLC5/sodium-coupled monocarboxylate transporters family, which plays a vital role in transporting monocarboxylates like lactate, pyruvate, and short-chain fatty acids across membranes. This process is crucial for maintaining cellular homeostasis (Liu & Wang, 2015).
properties
Product Name |
Sodium-coupled monocarboxylate transporter 2 (343-356) |
|---|---|
sequence |
SGTLSTVASSINAL |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Sodium-coupled monocarboxylate transporter 2 (343-356) |
Origin of Product |
United States |
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